ethyl 1-(3-methylbenzyl)-1H-imidazole-2-carboxylate
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Description
Ethyl 1-(3-methylbenzyl)-1H-imidazole-2-carboxylate (EMBC) is a synthetic compound that is widely used in scientific research. It is a derivative of imidazole and is used in various biochemical and physiological studies. EMBC is especially useful in laboratory experiments as it can be used as a control compound or to study specific biochemical and physiological pathways.
Scientific Research Applications
Efficient Catalysis and Chemical Synthesis
Transesterification and Acylation Reactions : N-heterocyclic carbenes (NHCs), related to imidazole derivatives, show efficiency in catalyzing transesterification between esters and alcohols. These reactions are facilitated by low catalyst loadings of aryl- or alkyl-substituted NHC catalysts, enabling the acylation of alcohols with enol esters or methyl and ethyl esters at room temperature, offering a convenient and efficient method for ester formation and modification (Grasa et al., 2003).
Synthesis of Polyhydroquinoline Derivatives : 3-Methyl-1-sulfonic acid imidazolium hydrogen sulfate, a related compound, serves as an effective catalyst for the one-pot synthesis of polyhydroquinoline derivatives. This showcases the potential of imidazole derivatives in facilitating complex organic synthesis under solvent-free conditions, highlighting their importance in green chemistry applications (Khaligh, 2014).
Potential in Drug Discovery and Development
- While the specific application of ethyl 1-(3-methylbenzyl)-1H-imidazole-2-carboxylate in drug discovery wasn't directly highlighted in the found research, related imidazole derivatives are noted for their roles in medicinal chemistry. For instance, imidazole rings are core structures in various pharmaceuticals due to their resemblance to the biologically important purine base. Their involvement in synthesizing angiotensin II receptor antagonists suggests their potential utility in developing new therapeutic agents (Carini et al., 1991).
Environmental Applications
- Mercury(II) Partitioning : Certain imidazole derivatives have been employed in environmental science, particularly in the removal of heavy metals from aqueous solutions. For instance, ethylene-glycol functionalized bis-imidazolium ionic liquids have shown effectiveness in mercury ion partitioning, indicating the potential of imidazole derivatives in environmental remediation processes (Holbrey et al., 2003).
properties
IUPAC Name |
ethyl 1-[(3-methylphenyl)methyl]imidazole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O2/c1-3-18-14(17)13-15-7-8-16(13)10-12-6-4-5-11(2)9-12/h4-9H,3,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDUIAKMLJOYDHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=CN1CC2=CC=CC(=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901189177 |
Source
|
Record name | Ethyl 1-[(3-methylphenyl)methyl]-1H-imidazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901189177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1119450-17-7 |
Source
|
Record name | Ethyl 1-[(3-methylphenyl)methyl]-1H-imidazole-2-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1119450-17-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1-[(3-methylphenyl)methyl]-1H-imidazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901189177 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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